4-methyl-N-piperidin-1-ylpyridin-2-amine
Description
4-Methyl-N-piperidin-1-ylpyridin-2-amine (C₁₁H₁₇N₃) is a pyridine derivative featuring a methyl group at the 4-position and a piperidin-1-yl substituent at the 2-amino position. Its structure combines a planar pyridine core with a flexible piperidine ring, balancing lipophilicity and hydrogen-bonding capacity. The piperidinyl group enhances solubility in organic phases, while the methyl group contributes to steric stabilization.
Properties
IUPAC Name |
4-methyl-N-piperidin-1-ylpyridin-2-amine | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3/c1-10-5-6-12-11(9-10)13-14-7-3-2-4-8-14/h5-6,9H,2-4,7-8H2,1H3,(H,12,13) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPXPQTXZVFBDLL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NN2CCCCC2 | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.27 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Pyridine Derivatives
4-Methyl-3-nitropyridin-2-amine (C₆H₇N₃O₂) :
- N-{2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl}pyridin-2-amine: Substituents: Extended piperazine-ethyl chain with a methoxyphenyl group. Crystal structure analysis reveals intermolecular hydrogen bonds involving the pyridine nitrogen and water molecules .
Pyrimidine Derivatives
4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine (C₁₀H₁₆N₄) :
- Substituents: 4-methyl, 6-piperidin-1-yl.
- Key Features: The pyrimidine core introduces two nitrogen atoms, increasing polarity and hydrogen-bonding capacity. Crystallographic studies show N–H···N hydrogen bonds forming a zigzag chain motif, contrasting with the pyridine analog’s packing .
- Molecular Weight: 192.27 g/mol.
- 2-(4-Benzylpiperidin-1-yl)-N,6-dimethylpyrimidin-4-amine (C₁₈H₂₄N₄): Substituents: 4-benzylpiperidin-1-yl, N,6-dimethyl.
Substituent Variations and Physicochemical Properties
*Estimated using fragment-based methods.
Hydrogen Bonding and Solid-State Behavior
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
